Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-4-carboxylate

• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol
• IUPAC Name: methyl 2-oxo-6-phenyl-1H-pyridine-4-carboxylate
• InChI: InChI=1S/C13H11NO3/c1-17-13(16)10-7-11(14-12(15)8-10)9-5-3-2-4-6-9/h2-8H,1H3,(H,14,15)
• InChI Key: SIJTXRYHHYTUJL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=O)NC(=C1)C2=CC=CC=C2

Description

Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-4-carboxylate is a useful research compound. Its molecular formula is C13H11NO3 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, 10% palladium-carbon (3.2 g) was added to an EtOH (50 mL)-THF (5 mL) mixed solution of methyl 2-phenyl-6-benzyloxypyridine-4-carboxylate (5.3 g), and in a hydrogen atmosphere, this was stirred at room temperature for 9 hours. The reaction liquid was filtered through Celite, concentrated under reduced pressure, and a mixed solution of hexane/ethyl acetate=2/1 was added thereto. The precipitate was taken out through filtration, washed with that solution, and dried to obtain the title compound as a white powder. The filtrate was concentrated, and the residue was purified through silica gel column chromatography (from hexane/ethyl acetate to chloroform/methanol), and combined with the previous powder to obtain the title compound as a white powder.